BLM

Target Description

BLM (Bloom syndrome RecQ like helicase) is a DNA helicase crucial for maintaining genome stability. It plays a vital role in DNA replication, repair, and recombination, particularly in resolving complex DNA structures. Dysregulation of BLM is linked to Bloom syndrome, a rare genetic disorder characterized by genomic instability and cancer predisposition. As a therapeutic target, BLM inhibition is being explored in oncology, especially for cancers exhibiting homologous recombination deficiency, to induce synthetic lethality and enhance treatment efficacy.